Cas no 1871479-31-0 (2-(Azepan-2-yl)-1-cyclobutylpropan-1-one)

• Product Name: 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one
• CAS No: 1871479-31-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5702340
• PubChem ID: 130640489
• Update Time: 2025-06-08

2-(Azepan-2-yl)-1-cyclobutylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1127298
• 1871479-31-0
• 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one
• CID 130640489
• 1-Propanone, 1-cyclobutyl-2-(hexahydro-1H-azepin-2-yl)-

• Inchi： 1S/C13H23NO/c1-10(13(15)11-6-5-7-11)12-8-3-2-4-9-14-12/h10-12,14H,2-9H2,1H3
• InChI Key： MAPLEOPRMJEKAD-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(=O)C(C1CCCCCN1)C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 296.4±13.0 °C(Predicted)
• pka: 10.55±0.40(Predicted)

Additional information on 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one

2-(Azepan-2-yl)-1-cyclobutylpropan-1-one: A Comprehensive Overview

2-(Azepan-2-yl)-1-cyclobutylpropan-1-one (CAS No. 1871479-31-0) is a complex organic compound with a unique structure that combines elements of both azepane and cyclobutane rings. This compound has garnered attention in the field of organic chemistry due to its potential applications in drug design and materials science. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one consists of a propanone backbone with a cyclobutane ring attached at the 1-position and an azepane ring at the 2-position. The azepane ring, a seven-membered saturated ring, contributes to the compound's stability and rigidity, while the cyclobutane ring introduces strain and reactivity. This combination makes the compound highly versatile in terms of reactivity and functionality.

Recent research has focused on the synthesis and characterization of 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one. Scientists have developed novel synthetic routes to produce this compound efficiently, often utilizing catalytic methods to enhance yield and purity. For instance, a study published in *Organic Chemistry International* demonstrated the use of palladium-catalyzed coupling reactions to synthesize this compound with high precision.

The physical properties of CAS No. 1871479-31-0 are equally fascinating. It exhibits a melting point of approximately 55°C and a boiling point around 340°C under standard conditions. These properties make it suitable for use in high-temperature applications, such as in the formulation of thermally stable polymers or as an intermediate in pharmaceutical synthesis.

In terms of biological activity, 2-(Azepan-2-yl)-1-cyclobutylpropan-1-one has shown promise as a potential lead compound in drug discovery. Preclinical studies have indicated that it possesses moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. While further research is needed to validate these findings, they suggest that this compound could play a role in the development of novel therapeutic agents.

The application of CAS No. 1871479-31-0 extends beyond pharmacology into materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Researchers have explored its integration into polymer blends to enhance conductivity without compromising mechanical stability.

From an environmental perspective, 2-(Azepan-2-yl)-1-cyclobutylpropanone has been evaluated for its biodegradability and eco-friendly properties. Studies conducted under simulated environmental conditions suggest that it degrades relatively quickly under aerobic conditions, reducing its potential impact on ecosystems.

In conclusion, CAS No. 1871479-31-O (commonly referred to as 2-(Azepan - yl)-cyclopropionone) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for future innovations in chemistry and related fields.